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Compound of Interest

Compound Name: Etofenprox

CAS No.: 1705649-55-3

Cat. No.: B15553968

Get Quote

This document provides essential safety and logistical procedures for the proper handling and

disposal of Etofenprox. Adherence to these guidelines is critical for ensuring personnel safety,

environmental protection, and regulatory compliance within a research environment. This guide

is intended for all researchers, scientists, and laboratory professionals who may handle this

substance.

Etofenprox is a broad-spectrum insecticide that, while demonstrating very low mammalian

toxicity, is classified as very toxic to aquatic life with long-lasting effects[1][2][3][4]. Therefore,

improper disposal can pose a significant environmental risk. All waste must be managed in

accordance with federal, state, and local regulations[1].

Immediate Safety and Handling Precautions
Before beginning any work involving Etofenprox, it is imperative to consult the specific Safety

Data Sheet (SDS) for the product in use.
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All personnel handling Etofenprox must wear the following appropriate PPE to avoid contact

with eyes, skin, or clothing[1][5]:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety goggles or a face shield[1][5].

Protective Clothing: A lab coat or chemical-resistant apron[1][5].

Footwear: Closed-toe shoes.

Engineering Controls
Ventilation: Always handle Etofenprox in a well-ventilated area. For procedures that may

generate dust, mists, or vapors, use a chemical fume hood to minimize inhalation

exposure[1][6].

Safety Stations: An eyewash station and a safety shower must be readily accessible in the

immediate work area[6].

Spill Management Protocol
In the event of a spill, immediate and appropriate action must be taken to contain and clean the

area while ensuring personnel safety.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. If the spill is

large or poses a respiratory hazard, evacuate the laboratory.

Remove Ignition Sources: Although Etofenprox has a high flash point, some formulations

may be combustible[1][2]. Remove all sources of ignition from the spill area[1].

Contain Spill: Prevent the spill from entering drains or waterways[1][6]. Use an inert, non-

combustible absorbent material such as sand, earth, or vermiculite to dike the spill[6].

Collect Waste: Carefully collect the absorbed material and contaminated soil or surfaces

using non-sparking tools. Place the material into a designated, sealable, and properly

labeled container for hazardous waste[6].
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Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the incident to the laboratory supervisor or safety officer, as per institutional

policy.

Step-by-Step Disposal Protocol
The disposal of Etofenprox and its containers is strictly regulated. Do not dispose of

Etofenprox waste in household garbage or down the sanitary sewer[7].

Hazardous Waste Determination: Due to its environmental toxicity, any unused Etofenprox,

solutions containing it, and materials contaminated with it (e.g., absorbent from spills,

contaminated PPE) must be managed as hazardous waste.

Waste Segregation: Collect Etofenprox waste in a dedicated container. Do not mix with

other chemical waste streams unless authorized by your institution's environmental health

and safety (EHS) department.

Containerization: Use a chemically compatible, leak-proof container that can be securely

sealed. Ensure the container is in good condition, with no punctures or leaks[1].

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Etofenprox," the CAS number (80844-07-1), and an indication of the associated hazards

(e.g., "Ecotoxic").

Storage: Store the sealed waste container in a designated, secure satellite accumulation

area or a central hazardous waste storage facility. The storage area should be cool, dry, and

away from direct sunlight and incompatible materials[5]. Use secondary containment to

prevent the spread of potential leaks.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal contractor. All disposal

must be carried out in accordance with local, regional, and national regulations[3].

Empty Containers: Empty containers may retain product residue and should be treated as

hazardous waste[3]. Do not reuse empty containers[5]. They should be triple-rinsed (if

appropriate for the formulation), with the rinsate collected as hazardous waste, and then
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disposed of according to institutional and local guidelines, which may include burning or

burying in an isolated area[3][5].

Quantitative Data Summary
The following table summarizes key quantitative data for Etofenprox, relevant to its

toxicological profile and environmental fate.

Parameter Value Species/Conditions Source

Acute Toxicity

Oral LD₅₀ >42,880 mg/kg Rat [5]

Dermal LD₅₀ >2,140 mg/kg Rat [5]

Inhalation LC₅₀ >5,900 mg/m³ Rat [5]

Environmental Fate

Hydrolytic Half-Life 259.9 days pH 7 [1]

Photolytic Half-Life 2.4 days pH 7 [1]

Aerobic Soil Half-Life 1-3 weeks - [5]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for the proper handling and disposal of

Etofenprox waste in a laboratory setting.
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Caption: Logical workflow for the safe handling and disposal of Etofenprox waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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